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Compound of Interest

Compound Name:
1-Amino-6-nitroindan

hydrochloride

CAS No.: 185230-66-4

Cat. No.: B066678

Get Quote

Executive Summary & Retrosynthetic Analysis
The synthesis targets the introduction of a primary amine at the C1 position and a nitro group

at the C6 position of the indan core. The primary challenge is the chemoselective reduction of

the C1-nitrogen functionality (oxime or imine) without reducing the C6-nitro group to an aniline.

Retrosynthetic Logic
Target: 1-Amino-6-nitroindan HCl.

Precursor: 1-Amino-6-nitroindan (Free Base).

Chemoselective Step: Reduction of 6-Nitro-1-indanone oxime. (Direct reductive amination is

possible but the oxime route offers higher purity and easier handling).

Regioselective Step: Nitration of 1-Indanone. The carbonyl group directs meta (C6), while

the alkyl bridge directs ortho/para. Position 6 is electronically favored (para to the alkyl

bridge, meta to the carbonyl).
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Figure 1: Retrosynthetic analysis showing the disconnection approach.

Detailed Experimental Protocols
Step 1: Regioselective Nitration of 1-Indanone
Objective: Synthesize 6-nitro-1-indanone while minimizing the 4-nitro isomer. Mechanism:

Electrophilic Aromatic Substitution (EAS).

Reagents: 1-Indanone (1.0 eq), Fuming Nitric Acid (HNO₃, d=1.5), Sulfuric Acid (H₂SO₄).
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Solvent: H₂SO₄ serves as solvent and catalyst.

Protocol:

Preparation: Charge a 3-neck round-bottom flask with conc. H₂SO₄ (5 mL per gram of

substrate). Cool to -5°C to 0°C using an ice-salt bath.

Addition: Add 1-Indanone portion-wise, maintaining temperature below 5°C. The solution will

turn dark.

Nitration: Prepare a mixture of Fuming HNO₃ (1.1 eq) and conc. H₂SO₄. Add this mixture

dropwise over 30–45 minutes. Critical: Exotherms above 10°C increase the formation of the

4-nitro isomer and dinitro byproducts.

Quench: Stir at 0°C for 1 hour. Pour the reaction mixture slowly onto crushed ice (10x

volume) with vigorous stirring. A pale yellow precipitate will form.

Workup: Filter the solid.[1] Wash with copious cold water until the filtrate is neutral (pH ~7).

Purification: Recrystallize from Ethanol (95%) or Acetic Acid.

Note: The 6-nitro isomer is less soluble and crystallizes first. The 4-nitro isomer remains in

the mother liquor.

Target MP: 72–74°C.

Step 2: Formation of 6-Nitro-1-indanone Oxime
Objective: Convert the ketone to a nitrogen-containing intermediate suitable for selective

reduction.

Reagents: 6-Nitro-1-indanone (1.0 eq), Hydroxylamine Hydrochloride (NH₂OH·HCl, 1.5 eq),

Sodium Acetate (NaOAc, 2.0 eq).

Solvent: Ethanol/Water (3:1 ratio).

Protocol:
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Dissolve 6-nitro-1-indanone in Ethanol.

Add a solution of NH₂OH·HCl and NaOAc in water.

Heat to Reflux (78°C) for 2–3 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 7:3).

Cool to room temperature. The oxime often precipitates upon cooling. If not, evaporate

ethanol and add water.

Filter the solid, wash with water, and dry in a vacuum oven at 50°C.

Yield: Typically >90%.

Appearance: Off-white to pale yellow solid.

Step 3: Chemoselective Reduction to 1-Amino-6-
nitroindan
Objective: Reduce the oxime (=N-OH) to the primary amine (-NH₂) without reducing the nitro

group (-NO₂) to an aniline. Warning: Do NOT use catalytic hydrogenation (Pd/C + H₂), as this

will reduce the nitro group.

Preferred Method: Borane-THF Complex Reduction

Reagents: 6-Nitro-1-indanone oxime (1.0 eq), Borane-THF complex (BH₃·THF, 1M solution,

4.0 eq).

Solvent: Anhydrous THF.

Protocol:

Setup: Flame-dry a flask and purge with Nitrogen/Argon. Dissolve the oxime in anhydrous

THF.

Reduction: Cool to 0°C. Add BH₃·THF solution dropwise via syringe.

Reaction: Allow to warm to room temperature and then heat to mild reflux (65°C) for 4–6

hours.
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Quench: Cool to 0°C. Carefully add Methanol dropwise to destroy excess borane (hydrogen

gas evolution).

Hydrolysis: Add 10% HCl (aq) and reflux for 1 hour to break the boron-amine complex.

Isolation:

Basify the aqueous layer with NaOH (pH > 10).

Extract with Dichloromethane (DCM) (3x).

Dry organics over Na₂SO₄ and concentrate to yield the crude amine oil.

Step 4: Hydrochloride Salt Formation
Objective: Stabilize the amine as a solid salt.

Reagents: Crude 1-Amino-6-nitroindan, HCl (4M in Dioxane or gas).

Solvent: Diethyl Ether or Ethyl Acetate.

Protocol:

Dissolve the crude amine in a minimal amount of dry Diethyl Ether or Ethyl Acetate.

Cool to 0°C.

Add HCl (in Dioxane) dropwise until no further precipitation occurs.

Filter the white/off-white solid.

Wash with cold ether and dry under vacuum.

Process Visualization
Synthesis Workflow
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Figure 2: Forward synthesis pathway highlighting critical reagents.

Analytical Data & Critical Parameters
Expected Analytical Profile

Test Expected Result Notes

Appearance
White to pale yellow crystalline

solid

Free base is an oil/low melting

solid; HCl salt is stable solid.

1H NMR (DMSO-d6)

Indan CH2 multiplet (2.0-3.0

ppm), Methine CH-NH2 (~4.5

ppm), Aromatic protons (7.5-

8.5 ppm)

Look for 3 aromatic protons. 6-

nitro substitution pattern: d, dd,

d.

Mass Spec (ESI) [M+H]+ = 179.08 (Free base)
HCl salt will dissociate in MS

source.

Melting Point
>200°C (Decomposition for

HCl salt)

Sharp melting point indicates

high purity.

Critical Process Parameters (CPPs)
Nitration Temperature: Must remain < 5°C. Higher temperatures favor the 4-nitro isomer and

dinitration.

Reduction Selectivity: The use of BH₃·THF or NaBH₄/TiCl₄ is mandatory. Standard

hydrogenation (H₂/Pd, H₂/Ni) will yield the diamine (1,6-diaminoindan), which is a common

impurity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b066678/docs?utm_src=pdf-body-img#comprehensive-synthesis-guide-1-amino-6-nitroindan-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066678?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrolysis of Boron Complex: The boron-amine intermediate formed in Step 3 is stable.

Vigorous acidic hydrolysis (Reflux with HCl) is required to release the free amine.
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Commercial Availability & CAS Verification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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